Cas no 644970-36-5 (Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 644970-36-5
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• MDL: MFCD16990772
• CID: 1682228
• PubChem ID: 50986427
• Update Time: 2025-08-05

Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate
• tert-butyl 3-hydroxy-2-methylene-propanoate
• 2-hydroxymethyl-acrylic acid tert-butyl ester
• 2-Propenoic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(hydroxymethyl)acrylate
• tert-butyl (2-hydroxymethyl)acrylate
• CTK0F8527
• tert-butyl 2-(hydroxymethyl)propenoate
• 3-hydroxy-3-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-hydroxy-3-(trifluoromethyl)-pyrrolidine-1-carboxylate
• LTDRQRZCMHBRKM-UHFFFAOYSA-N
• NE29667
• AK163732
• ST24049815
• 1-Boc-3-hydroxy-3-(trifluoromethyl)pyrrolidine
• Z1094758860
• tert-butyl3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate
• 3-hydroxy-3-trifluoromethyl-pyrrolidine-1-carboxylic acid tert-b
• DS-8314
• CS-W001612
• EN300-89625
• AKOS024464998
• DB-335661
• A867873
• 644970-36-5
• MFCD16990772
• SCHEMBL4224125

• MDL： MFCD16990772
• Inchi： 1S/C10H16F3NO3/c1-8(2,3)17-7(15)14-5-4-9(16,6-14)10(11,12)13/h16H,4-6H2,1-3H3
• InChI Key： LTDRQRZCMHBRKM-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(=O)OC(C)(C)C)CC1)O)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.6

Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 644970-36-5): A Comprehensive Overview

Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate, identified by its CAS number 644970-36-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a trifluoromethyl substituent in its molecular structure imparts unique properties that make it a valuable candidate for further investigation.

The< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate molecule exhibits a complex arrangement of functional groups, including a hydroxyl group and a carboxylate moiety, which contribute to its reactivity and interaction with biological targets. The< strong>trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity, making it a common feature in many pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine scaffolds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-viral applications. The< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate, with its unique structural features, has been explored as a potential lead compound in several preclinical studies.

One of the most compelling aspects of this compound is its potential to serve as a building block for the synthesis of more complex molecules. The< strong>tert-butyl group provides a stable handle for further functionalization, while the< strong>hydroxyl and< strong>carboxylate groups offer opportunities for hydrogen bonding and ionic interactions with biological targets. This versatility makes it an attractive candidate for medicinal chemists looking to develop new drugs.

Recent studies have highlighted the importance of fluorinated pyrrolidine derivatives in drug discovery. The< strong>trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of small molecule drugs by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. The< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate, with its incorporated trifluoromethyl moiety, aligns well with this trend and represents a promising avenue for further exploration.

The synthesis of< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the desired pyrrolidine core. The introduction of the< strong>tert-butyl,< strong>hydroxyl, and< strong>trifluoromethyl groups at specific positions on the pyrrolidine ring requires precise control over reaction conditions to achieve the desired regioselectivity.

In addition to its synthetic challenges, the biological evaluation of< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate has been a focus of recent research. In vitro assays have demonstrated its potential activity against various biological targets, including enzymes and receptors involved in disease pathways. These preliminary findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The structural features of< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate, particularly the combination of the< strong>tert-butyl,< strong>hydroxyl, and< strong>trifluoromethyl groups, make it an intriguing candidate for drug development. Its ability to interact with biological targets in multiple ways suggests that it could be developed into a versatile therapeutic agent. As research continues, new insights into its properties and potential applications are expected to emerge.

The future prospects for< strong>Tert-butyl 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboxylate are promising, with ongoing studies aimed at optimizing its synthesis and evaluating its biological activity in greater detail. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential as a pharmacological agent. With continued investment in research and development, this compound has the potential to contribute significantly to the advancement of modern medicine.